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Compound of Interest
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Cat. No.: B112406

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide serves as a comprehensive resource on the chemical entity identified by
CAS number 760117-50-8, also known as 5-Amino-2-pyridineethione or 5-Aminopyridine-2-
thiol. The document outlines the available physicochemical properties of this compound.
However, a thorough investigation of publicly accessible scientific literature and patent
databases reveals a significant gap in knowledge regarding its biological activity, mechanism of
action, and potential therapeutic applications. While the foundational chemical information is
presented, this guide also highlights the current lack of in-depth biological and pharmacological
studies, representing a potential opportunity for novel research in the field of medicinal
chemistry and drug discovery.

Chemical Identity and Properties

The compound with CAS number 760117-50-8 is a substituted pyridine derivative. Its
fundamental chemical properties are summarized in the table below.
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Property Value Citation
CAS Number 760117-50-8 N/A
Chemical Name 5-Amino-2-pyridineethione N/A
Synonyms 5-Aminopyridine-2-thiol N/A
Molecular Formula CsHeN2S N/A
Molecular Weight 126.18 g/mol N/A
Canonical SMILES C1=CC(=CN=C1S)N N/A
InChl Key Not readily available N/A
Structure:

Caption: 2D structure of 5-Amino-2-pyridineethione.

Synthesis and Manufacturing

Detailed, peer-reviewed synthetic procedures specifically for 760117-50-8 are not readily
available in the public domain. However, general methods for the synthesis of aminopyridine
thiols can be inferred from the broader chemical literature. These approaches often involve the
introduction of a thiol group onto an aminopyridine scaffold or the amination of a pyridine-thiol
derivative. The compound is commercially available from various chemical suppliers, indicating
that established manufacturing processes exist.

Biological Activity and Mechanism of Action: A
Knowledge Gap

A comprehensive search of scientific databases and patent literature did not yield any specific
studies detailing the biological activity or mechanism of action of CAS number 760117-50-8.
While the aminopyridine scaffold is a common feature in many biologically active compounds
with diverse therapeutic applications, including as kinase inhibitors, antibacterial agents, and
central nervous system modulators, no such activities have been specifically ascribed to 5-
Amino-2-pyridineethione in published research.
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This lack of data presents both a challenge and an opportunity. For researchers in drug
discovery, this compound could represent an unexplored chemical space. Its structural
similarity to other bioactive molecules suggests that it may possess interesting pharmacological
properties that are yet to be investigated.

Potential Research Directions

Given the absence of biological data, the following experimental workflow is proposed for the
initial screening and characterization of 5-Amino-2-pyridineethione.

Initial Screening Workflow
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Caption: Proposed workflow for biological characterization.
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Conclusion

CAS number 760117-50-8, or 5-Amino-2-pyridineethione, is a readily available chemical
compound with well-defined physical and chemical properties. However, there is a notable
absence of published research on its biological effects. This presents a unique opportunity for
the scientific community to explore the potential of this molecule in various therapeutic areas.
The structural motifs present in the molecule suggest that it could be a valuable starting point
for the development of novel drug candidates. Future research efforts should be directed
towards comprehensive biological screening to uncover its pharmacological profile and
potential mechanisms of action.

 To cite this document: BenchChem. [An In-depth Technical Guide to CAS Number 760117-
50-8]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b112406#cas-number-760117-50-8-properties-and-
literature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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